Cas no 156247-61-9 (tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate)
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- AT16406
- (S)-(2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)-carbamic acid tert-butyl ester
- (5)-tert-Butyl 2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-ylcarbamate
- (S)-tert-butyl(2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate
- (3S)-3beta-tert-Butoxycarbonylamino-2,3,4,5-tetrahydro-1H-1-benzoazepine-2-one
- (S)-TERT-BUTYL (2-OXO-2,3,4,5-TETRAHYDRO-1H-BENZO[B]AZEPIN-3-YL)CARBAMATE
- tert-Butyl (S)-(2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carba
- tert-butyl [(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate
- tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate
-
- MDL: MFCD11856784
- Inchi: 1S/C15H20N2O3/c1-15(2,3)20-14(19)17-12-9-8-10-6-4-5-7-11(10)16-13(12)18/h4-7,12H,8-9H2,1-3H3,(H,16,18)(H,17,19)/t12-/m0/s1
- InChI Key: KMQMLZIXVMSMOI-LBPRGKRZSA-N
- SMILES: O(C(N[C@@H]1C(NC2C=CC=CC=2CC1)=O)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 376
- XLogP3: 2.3
- Topological Polar Surface Area: 67.4
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130332-100mg |
(S)-(2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)-carbamic acid tert-butyl ester |
156247-61-9 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130332-250mg |
(S)-(2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)-carbamic acid tert-butyl ester |
156247-61-9 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130332-500mg |
(S)-(2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)-carbamic acid tert-butyl ester |
156247-61-9 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130332-1g |
(S)-(2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)-carbamic acid tert-butyl ester |
156247-61-9 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130332-5g |
(S)-(2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)-carbamic acid tert-butyl ester |
156247-61-9 | 95% | 5g |
$7705 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3869-100MG |
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate |
156247-61-9 | 95% | 100MG |
¥ 1,920.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3869-250MG |
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate |
156247-61-9 | 95% | 250MG |
¥ 3,075.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3869-500MG |
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate |
156247-61-9 | 95% | 500MG |
¥ 5,121.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3869-1G |
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate |
156247-61-9 | 95% | 1g |
¥ 7,682.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3869-5G |
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate |
156247-61-9 | 95% | 5g |
¥ 23,047.00 | 2023-03-15 |
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate (CAS No. 156247-61-9): A Comprehensive Overview
tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate (CAS No. 156247-61-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.
The chemical structure of tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate is characterized by a benzazepine core with a tert-butyl carbamate group attached to the nitrogen atom at the 3-position. The presence of the tert-butyl group imparts stability to the compound and influences its pharmacokinetic properties. The (3S) configuration at the 3-position is crucial for its biological activity and selectivity.
The synthesis of tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate has been extensively studied and optimized over the years. One common approach involves the reaction of (3S)-3-amino-tetrahydrobenzazepinone with tert-butyl chloroformate in the presence of a base such as triethylamine. This method yields high purity and enantiomeric purity of the desired product. Recent advancements in asymmetric synthesis have further improved the efficiency and scalability of this process.
The biological properties of tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate have been extensively investigated due to its potential as a lead compound for drug development. Studies have shown that this compound exhibits potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. It has also been reported to have neuroprotective effects and anti-inflammatory properties.
In the context of neurodegenerative diseases, tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate has shown promise in preclinical models of Alzheimer's disease and Parkinson's disease. Its ability to modulate specific receptors involved in neuronal signaling pathways makes it a potential candidate for therapeutic intervention. Recent studies have focused on optimizing its pharmacokinetic properties to enhance brain penetration and bioavailability.
The anti-inflammatory properties of tert-butyl N-[(3S)-2-o xo - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 H - 1 - b e n z a z e p i n - 3 - y l ] c a r b a m a t e have also been explored in various inflammatory conditions. In vitro and in vivo studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be developed as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its therapeutic potential, tert-butyl N-[ ( 3 S ) - 2 - o x o - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 H - 1 - b e n z a z e p i n - 3 - y l ] c a r b a m a t e has also been used as a tool compound in pharmacological research. Its well-characterized structure and biological activity make it an ideal candidate for studying receptor-ligand interactions and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug discovery.
The clinical development of compounds derived from tert-butyl N-[ ( 3 S ) - 2 - o x o - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 H - 1 - b e n z a z e p i n - 3 - y l ] c a r b a m a t e is an active area of research. Several analogs are currently undergoing preclinical and early-stage clinical trials for various indications. These studies aim to evaluate the safety, efficacy, and pharmacokinetic profile of these compounds in human subjects.
In conclusion, tert-butyl N-[ ( 3 S ) - 2 - o x o - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 H - 1 - b e n z a z e p i n - 3 - y l ] c a r b a m a t e (CAS No. 156247-61-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and well-characterized biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.
156247-61-9 (tert-butyl N-[(3S)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)